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Compound of Interest

Compound Name: cellTracker violet BMQC

Cat. No.: B1261820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage

conditions for CellTracker Violet BMQC, a fluorescent probe widely used for monitoring cell

movement and location. The information presented herein is intended to equip researchers with

the necessary knowledge for the effective handling and application of this vital research tool.

Core Properties and Stability
CellTracker Violet BMQC (2,3,6,7-tetrahydro-9-bromomethyl-1H,5H-quinolizino(9,1-

gh)coumarin) is a cell-permeant dye that becomes cell-impermeant after reacting with

intracellular thiol groups, primarily through a glutathione S-transferase-mediated reaction.[1][2]

[3] This covalent binding ensures the probe is well-retained within cells for extended periods,

allowing for long-term tracking of cell populations.[1][4][5]

Quantitative Stability Data
The following tables summarize the available quantitative data on the stability of CellTracker
Violet BMQC.
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Parameter Value Source

Chemical Formula C₁₆H₁₆BrNO₂ [6]

Molecular Weight 334.2 g/mol [1][2]

Excitation Maximum 415 nm [1][2][5]

Emission Maximum 516 nm [1][2][5]

Table 1: Physicochemical and

Spectral Properties of

CellTracker Violet BMQC.

Condition Stability Recommendations Source

Lyophilized Powder
Stable for at least 1

year

Store at ≤-20°C,

desiccate, and protect

from light.[1]

[1]

In-Cell Fluorescence

Fluorescent signal

persists for at least 72

hours

Ideal for multi-day cell

tracking experiments.

The probe is typically

retained for three to

six generations of cell

division.

[1][2][5][6]

Table 2: Stability of

CellTracker Violet

BMQC under Various

Conditions.

Storage and Handling
Proper storage and handling are critical to ensure the optimal performance and longevity of

CellTracker Violet BMQC.
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Form
Storage
Temperature

Light and
Moisture
Protection

Additional
Notes

Source

Lyophilized

Powder
≤-20°C

Store desiccated

and protected

from light.[1]

Allow the vial to

warm to room

temperature

before opening

to prevent

condensation.

[1][2]

Stock Solution

(in DMSO)
≤-20°C

Protect from

light.

Prepare a 10 mM

stock solution in

high-quality,

anhydrous

DMSO.[2] While

specific long-

term stability

data for the stock

solution is not

provided by the

manufacturer, it

is general

practice to

aliquot and store

at ≤-20°C to

minimize freeze-

thaw cycles.

[1][2]

Table 3:

Recommended

Storage

Conditions for

CellTracker

Violet BMQC.
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The following section details a standard protocol for labeling cells with CellTracker Violet
BMQC.

Preparation of Reagents
Prepare a 10 mM Stock Solution: Before opening, allow the vial of CellTracker Violet BMQC
to warm to room temperature.[1][2] Add the appropriate volume of high-quality, anhydrous

dimethyl sulfoxide (DMSO) to achieve a 10 mM concentration.[2]

Prepare the Working Solution: Dilute the 10 mM stock solution in a serum-free medium to the

desired final working concentration.[1][2] The optimal concentration can range from 0.5 to 25

µM and should be determined empirically for the specific cell type and application.[1] For

long-term studies, a higher concentration (5-25 µM) may be necessary, while shorter

experiments may require less (0.5-5 µM).[1]

Cell Staining Protocol
This protocol is a general guideline and may require optimization for different cell types and

experimental conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1261820?utm_src=pdf-body
https://www.benchchem.com/product/b1261820?utm_src=pdf-body
https://www.benchchem.com/product/b1261820?utm_src=pdf-body
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0001826_CellTracker_Probes_PI.pdf
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
http://www.ulab360.com/files/prod/manuals/201604/14/6834001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Staining

Post-Staining

Prepare 10 mM Stock
and Working Solutions

Warm Working Solution
to 37°C Remove Culture Media

Add Pre-warmed
Working Solution

Incubate for 15-45 min
at 37°C

Optional: Wash Cells
with Fresh Medium

Add Fresh Culture Medium

Image Cells
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A standard workflow for labeling cells with CellTracker Violet BMQC.

Cellular Mechanism of Action
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The following diagram illustrates the mechanism of CellTracker Violet BMQC retention within

a live cell.
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Mechanism of CellTracker Violet BMQC retention in live cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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